Cas no 870963-66-9 (2-amino-2-(4-fluorophenyl)propan-1-ol)

• Product Name: 2-amino-2-(4-fluorophenyl)propan-1-ol
• CAS No: 870963-66-9
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5584614
• PubChem ID: 45032289
• Update Time: 2025-07-17

2-amino-2-(4-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-fluorophenyl)propan-1-ol

• Inchi： 1S/C9H12FNO/c1-9(11,6-12)7-2-4-8(10)5-3-7/h2-5,12H,6,11H2,1H3
• InChI Key： WJUJJENEORVCQQ-UHFFFAOYSA-N
• SMILES： C(O)C(N)(C1=CC=C(F)C=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-2-(4-fluorophenyl)propan-1-ol

Introduction to 2-amino-2-(4-fluorophenyl)propan-1-ol (CAS No. 870963-66-9)

2-amino-2-(4-fluorophenyl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 870963-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif with an amino group and a fluorophenyl substituent, presents intriguing possibilities for its application in drug discovery and molecular biology.

The molecular structure of 2-amino-2-(4-fluorophenyl)propan-1-ol consists of a propan-1-ol backbone modified with an amino group at the second carbon and a 4-fluorophenyl ring attached to the same carbon. This bifunctional nature makes it a versatile intermediate in synthetic chemistry, particularly in the development of chiral auxiliaries and ligands for asymmetric synthesis. The presence of the fluorine atom introduces electronic and steric effects that can modulate the reactivity and binding properties of the molecule, making it a valuable candidate for further functionalization.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom can influence both the physical properties (such as solubility and melting point) and the biological activity of a molecule. For instance, fluorine substitution at the para position of an aromatic ring can increase binding affinity to biological targets, as observed in many successful pharmaceutical agents like fluoroquinolones and antiviral drugs.

2-amino-2-(4-fluorophenyl)propan-1-ol has been explored in several cutting-edge research studies aimed at developing novel therapeutic agents. One notable application is its use as a building block in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV/AIDS and cancer. The combination of an amino group and a fluorinated phenyl ring provides multiple sites for chemical modification, allowing researchers to fine-tune the molecule's properties for optimal biological activity.

Moreover, this compound has shown promise in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the structural features of 2-amino-2-(4-fluorophenyl)propan-1-ol, scientists have designed molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes. Preliminary studies indicate that derivatives of this compound exhibit potent inhibitory effects on specific kinases, making them attractive candidates for further development into therapeutic drugs.

The synthesis of 2-amino-2-(4-fluorophenyl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic utility in generating structurally diverse libraries for drug discovery.

In addition to its pharmaceutical applications, 2-amino-2-(4-fluorophenyl)propan-1-ol has found utility in materials science. Its unique structural features make it a potential candidate for designing advanced polymers and functional materials with tailored properties. For example, incorporating this compound into polymer backbones can enhance thermal stability or mechanical strength while introducing specific chemical functionalities that enable novel applications.

The growing body of research on 2-amino-2-(4-fluorophenyl)propan-1-ol underscores its significance as a versatile intermediate in chemical synthesis and drug development. As our understanding of molecular interactions continues to evolve, compounds like this are expected to play an increasingly pivotal role in addressing complex biological challenges. Future studies may explore new synthetic routes to improve accessibility and scalability while investigating novel derivatives with enhanced pharmacological properties.

Overall, CAS No. 870963-66-9 represents more than just a chemical identifier; it symbolizes a gateway to innovation in pharmaceuticals and materials science. The unique combination of structural features inherent in 2-amino-2-(4-fluorophenyl)propan-1-ol offers endless possibilities for scientific exploration and practical applications. As research progresses, we can anticipate further breakthroughs that will expand its utility across multiple disciplines.